N-(2,4-dimethoxyphenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H22N4O5S/c1-28-14-8-9-16(18(11-14)30-3)23-19(26)10-13-12-31-21(22-13)25-20(27)24-15-6-4-5-7-17(15)29-2/h4-9,11-12H,10H2,1-3H3,(H,23,26)(H2,22,24,25,27)
• InChI Key: KVPPHMQGCXDSQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC=C3OC)OC
• Molecular Formula: C21H22N4O5S
• Molecular Weight: 442.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, also known as DMPTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMPTA is a thiazole-based compound that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research applications.

Scientific Research Applications

Biological Effects and Toxicology of Related Compounds

Research on compounds similar to "N-(2,4-dimethoxyphenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide" often focuses on their biological effects and potential toxicology. Kennedy (2001) provides an update on the toxicology of acetamide and its derivatives, highlighting their commercial importance and the significant increase in knowledge regarding their biological consequences over the years. This review emphasizes the variation in biological responses among these chemicals, reflecting both the biology of the material and its usage or proposed usage. Additionally, the environmental toxicology of these materials has been significantly expanded, suggesting an area of interest for the application of similar compounds (Kennedy, 2001).

Environmental Implications and Removal Techniques

Another key area of research is the environmental impact of related compounds and methods for their removal. Prasannamedha et al. (2020) discuss the contamination and removal of sulfamethoxazole, a compound with structural features that may be relevant to the compound . This review highlights the persistent nature of such compounds in the environment and the various technologies employed for their removal, such as adsorption, electrochemical oxidation, and photocatalytic degradation. The efficiency of these removal techniques depends on experimental designs and the sustainability and cost-effectiveness of the technologies employed (Prasannamedha & Kumar, 2020).

Pharmacological Activities of Structural Analogues

The pharmacological activities of compounds with similar structures, such as paeonol derivatives, are also of interest. Wang et al. (2020) review the structure modification of paeonol and the pharmacological activities of its derivatives, highlighting their potential in antibacterial, anti-inflammatory, and antipyretic analgesic applications. This suggests that compounds with a similar structural framework may have diverse and significant biological activities worth exploring (Wang et al., 2020).